N-{3-methyl-5-[(Z)-2-(4-{[(4-methylbenzyl)amino]sulfonyl}phenyl)vinyl]isoxazol-4-yl}acetamide
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Description
N-{3-methyl-5-[(Z)-2-(4-{[(4-methylbenzyl)amino]sulfonyl}phenyl)vinyl]isoxazol-4-yl}acetamide is a useful research compound. Its molecular formula is C19H17FN2O3S2 and its molecular weight is 404.47. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibitory Potential
One area of application involves the investigation of sulfonamide compounds for their enzyme inhibitory capabilities. For instance, a study focused on synthesizing new sulfonamides with benzodioxane and acetamide moieties to evaluate their potential as α-glucosidase and acetylcholinesterase inhibitors. The compounds exhibited significant inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase, suggesting potential applications in managing diseases related to enzyme dysfunction (Abbasi et al., 2019).
Antimicrobial Activities
The antimicrobial properties of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety have also been explored. These compounds, synthesized incorporating the sulfamoyl group, demonstrated promising antibacterial and antifungal activities in vitro, indicating their potential as antimicrobial agents (Darwish et al., 2014).
Antitumor and Antiviral Research
Research into the antitumor activities of novel isoxazole compounds has been conducted, with some compounds showing enhanced anti-tumor properties. This suggests potential applications in developing new cancer therapies (Qi Hao-fei, 2011). Additionally, some sulfonamides have been investigated for their antimalarial activity and potential use as COVID-19 drugs, utilizing computational calculations and molecular docking studies (Fahim & Ismael, 2021).
Synthetic Applications
The compound has been utilized in the synthesis of various chemical structures, demonstrating its versatility in organic synthesis. For example, the synthesis of polymers containing the acetamide structure and their use as phase transfer catalysts highlight the compound's utility in polymer science (Kondo et al., 1986).
Properties
IUPAC Name |
N-(3-fluorophenyl)-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17FN2O3S2/c1-13-6-8-16(9-7-13)27(24,25)22(2)17-10-11-26-18(17)19(23)21-15-5-3-4-14(20)12-15/h3-12H,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSJDGOFUYPSPPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NC3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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